2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[4-[(4-methylphenyl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C22H22N2O3S2/c1-3-28-21-7-5-4-6-20(21)22(25)23-17-12-14-19(15-13-17)29(26,27)24-18-10-8-16(2)9-11-18/h4-15,24H,3H2,1-2H3,(H,23,25)
• InChI Key: OWOXJMQSMVRXKP-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol

Description

2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide is a chemical compound that belongs to the class of sulfonamides. It is a potent inhibitor of carbonic anhydrase IX (CA IX), a transmembrane protein that is overexpressed in many types of cancer cells. The compound has been found to have potential applications in cancer therapy and imaging.

Mechanism of Action

The mechanism of action of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide involves the inhibition of CA IX. CA IX is an enzyme that is involved in the regulation of pH in cells. It is overexpressed in many types of cancer cells, where it plays a role in the adaptation of tumor cells to the hypoxic microenvironment.
By inhibiting CA IX, 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide disrupts the pH regulation in cancer cells, leading to a decrease in tumor growth and metastasis. In addition, the compound can also be used as a molecular imaging agent to detect and visualize hypoxic regions in tumors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide are primarily related to its inhibition of CA IX. By disrupting the pH regulation in cancer cells, the compound can induce cell death and reduce tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide in lab experiments include its potent inhibition of CA IX and its potential applications in cancer therapy and imaging. However, the compound also has some limitations, including its toxicity and potential side effects.
List of

Future Directions

1. Development of more potent and selective CA IX inhibitors.
2. Investigation of the potential applications of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide in combination with other cancer therapies.
3. Exploration of the use of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide as a molecular imaging agent in preclinical and clinical studies.
4. Investigation of the pharmacokinetics and pharmacodynamics of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide in animal models and humans.
5. Development of novel drug delivery systems for 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide to improve its efficacy and reduce toxicity.
6. Investigation of the potential applications of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide in other diseases and conditions where CA IX is overexpressed.
7. Exploration of the use of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide as a tool for studying the role of CA IX in cancer biology.
8. Investigation of the potential applications of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide in combination with other imaging agents for cancer diagnosis and treatment.

Scientific Research Applications

The potential applications of 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide in scientific research are vast. The compound has been found to be a potent inhibitor of CA IX, which is overexpressed in many types of cancer cells. This makes it a promising candidate for cancer therapy, as inhibition of CA IX has been shown to reduce tumor growth and metastasis.
In addition, the compound has also been found to have potential applications in cancer imaging. CA IX is a biomarker for hypoxia, which is a characteristic feature of many solid tumors. By targeting CA IX, 2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide can be used as a molecular imaging agent to detect and visualize hypoxic regions in tumors.